Cas no 646522-74-9 (Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester)

Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester structure
646522-74-9 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester
CAS No:646522-74-9
MF:C10H9F3O4S
MW:282.236272573471
CID:419659
PubChem ID:11448916
Update Time:2025-04-19

Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 2-(1-oxopropyl)phenyl ester
    • (2-propanoylphenyl) trifluoromethanesulfonate
    • ZGLRFEATIYLONZ-UHFFFAOYSA-N
    • DTXSID60466264
    • SCHEMBL14065615
    • 646522-74-9
    • Inchi: 1S/C10H9F3O4S/c1-2-8(14)7-5-3-4-6-9(7)17-18(15,16)10(11,12)13/h3-6H,2H2,1H3
    • InChI Key: ZGLRFEATIYLONZ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(CC)=O

Computed Properties

  • Exact Mass: 282.01737
  • Monoisotopic Mass: 282.01736442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44
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